o-Methoxyphenyl sulfate
Overview
Description
O-Methoxyphenyl sulfate, also known as 2-methoxyphenyl sulfate or vanillin sulfate, is a chemical compound commonly used in scientific research. It is a white crystalline powder that is soluble in water and has a molecular weight of 198.21 g/mol. This compound has various applications in the field of biochemistry, pharmacology, and medicinal chemistry.
Scientific Research Applications
Electron Carrier in Biochemistry and Medical Technology
- Photochemically Stable Electron Carrier : 1-methoxy-5-methylphenazinium methyl sulfate, a derivative of o-Methoxyphenyl sulfate, is identified as a photochemically stable electron carrier. It mediates electron transfer between NADH and various electron acceptors, useful in biochemistry and medical technology (Hisada & Yagi, 1977).
Role in Metabolism and Environmental Science
- PCB Sulfates in Human Serum : Studies on polychlorinated biphenyl (PCB) sulfates, metabolites of hydroxylated PCBs, highlight their presence in human serum. A sensitive method for determining PCB sulfates in human serum has been developed, emphasizing their role in environmental toxicology (Zhang et al., 2021).
Pharmaceutical Applications
- Antimuscarinic Agent Synthesis : Research on the synthesis of a silicon-containing antimuscarinic agent, o-methoxysila-hexocyclium methyl sulfate, shows its potential use in experimental pharmacology for investigating muscarinic receptor heterogeneity (Tacke et al., 1989).
Analytical Chemistry
- Assay of Diagnostic Enzymes : 1-methoxy-5-methylphenazinium methyl sulfate has been used efficiently as an electron mediator in the assay of enzymes like lactate dehydrogenase (LDH) of diagnostic importance, showing its relevance in analytical chemistry (Nakamura et al., 1980).
Environmental Metabolism Studies
- Methoxylated PCBs in Plants : Research on methoxylated polychlorinated biphenyls (MeO-PCBs) and their relationship with hydroxylated and sulfated metabolites in plants provides insights into the transport and metabolism of these compounds in the environment (Li et al., 2021).
Biochemical Studies
- Role in Neurotransmitter Metabolism : Studies on 3-methoxy-4-hydroxyphenylglycol sulfate, a metabolite related to o-Methoxyphenyl sulfate, suggest its importance in understanding neurotransmitter metabolism in the brain (Karoum et al., 1977).
properties
CAS RN |
3233-59-8 |
|---|---|
Product Name |
o-Methoxyphenyl sulfate |
Molecular Formula |
C7H8O5S |
Molecular Weight |
204.2 g/mol |
IUPAC Name |
(2-methoxyphenyl) hydrogen sulfate |
InChI |
InChI=1S/C7H8O5S/c1-11-6-4-2-3-5-7(6)12-13(8,9)10/h2-5H,1H3,(H,8,9,10) |
InChI Key |
AQTYXAPIHMXAAV-UHFFFAOYSA-N |
SMILES |
COC1=CC=CC=C1OS(=O)(=O)O |
Canonical SMILES |
COC1=CC=CC=C1OS(=O)(=O)O |
synonyms |
2-Methoxyphenol 1-(hydrogen sulfate); o-Methoxyphenol Hydrogen Sulfate; 2-Methoxyphenyl Sulfate; o-Methoxyphenyl Sulfate; |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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